Cas no 1260827-83-5 (3-(5-chloro-2,3-dimethoxyphenyl)azetidine)

• Product Name: 3-(5-chloro-2,3-dimethoxyphenyl)azetidine
• CAS No: 1260827-83-5
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6209071
• PubChem ID: 129953418
• Update Time: 2025-06-08

3-(5-chloro-2,3-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2,3-dimethoxyphenyl)azetidine
• EN300-1968880
• 1260827-83-5

• Inchi： 1S/C11H14ClNO2/c1-14-10-4-8(12)3-9(11(10)15-2)7-5-13-6-7/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： VJPVSALMOAVCNU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1CNC1)OC)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(5-chloro-2,3-dimethoxyphenyl)azetidine

Introduction to Compound with CAS No 1260827-83-5 and Product Name 3-(5-chloro-2,3-dimethoxyphenyl)azetidine

The compound with the CAS number 1260827-83-5 and the product name 3-(5-chloro-2,3-dimethoxyphenyl)azetidine represents a significant area of interest in the field of pharmaceutical chemistry. This azetidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Azetidine, a five-membered heterocyclic compound, is known for its versatility in drug design, particularly in the development of bioactive molecules. The presence of a chloro group at the 5-position and methoxy groups at the 2- and 3-positions introduces specific electronic and steric effects that can modulate the compound's biological activity.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 3-(5-chloro-2,3-dimethoxyphenyl)azetidine structure exemplifies how modifications at specific positions can lead to enhanced pharmacological properties. The chloro group, for instance, can serve as a point of interaction with biological targets, while the methoxy groups can influence solubility and metabolic stability. These features make this compound a promising candidate for further investigation in various therapeutic areas.

In the context of contemporary research, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The 3-(5-chloro-2,3-dimethoxyphenyl)azetidine derivative has been explored as a potential inhibitor in several key pathways associated with diseases such as cancer and inflammation. Studies have demonstrated that azetidine derivatives can exhibit inhibitory effects on enzymes and receptors involved in these pathways. The chloro and methoxy substituents play a crucial role in determining the binding affinity and selectivity of the compound towards its target proteins.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization to enhance its pharmacological properties. Researchers have employed various synthetic strategies to modify the 3-(5-chloro-2,3-dimethoxyphenyl)azetidine core structure, leading to a series of analogs with improved efficacy and reduced toxicity. These efforts have been supported by computational modeling techniques that help predict the binding modes of these compounds with their biological targets. Such integrative approaches have accelerated the discovery process and provided valuable insights into structure-activity relationships.

The synthesis of 3-(5-chloro-2,3-dimethoxyphenyl)azetidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the desired azetidine framework. The presence of functional groups like chloro and methoxy necessitates careful optimization to avoid unwanted side reactions, underscoring the complexity involved in its synthesis.

From a pharmacological perspective, the 3-(5-chloro-2,3-dimethoxyphenyl)azetidine derivative has shown promise in preclinical studies. Its ability to interact with specific biological targets has been linked to potential therapeutic benefits in areas such as oncology and immunology. For instance, preliminary data suggest that this compound may inhibit kinases involved in tumor growth and progression. Additionally, its interaction with inflammatory pathways has raised interest for its potential use in managing chronic inflammatory diseases.

The development of novel drug candidates like 3-(5-chloro-2,3-dimethoxyphenyl)azetidine is not without challenges. Ensuring metabolic stability while maintaining high binding affinity is a common hurdle in drug design. However, advances in synthetic chemistry and biopharmaceutical understanding have provided new tools to address these issues. For example, computational methods can predict metabolic liabilities early in the discovery process, allowing for more informed decisions regarding structural modifications.

In conclusion, the compound with CAS number 1260827-83-5 and product name 3-(5-chloro-2,3-dimethoxyphenyl)azetidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play an increasingly important role in addressing unmet medical needs.